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Compound of Interest

Compound Name: GI254023X

Cat. No.: B1671469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
GI254023X is a potent and selective dual inhibitor of A Disintegrin and Metalloproteinase 10

(ADAM10) and Matrix Metallopeptidase 9 (MMP9)[1][2][3]. It exhibits high selectivity for

ADAM10 over ADAM17 (TACE). Due to its role in regulating cell signaling pathways critical to

processes like cell proliferation, migration, and inflammation, GI254023X is a valuable tool in

cancer research and neurobiology[1]. Accurate preparation of stock solutions is the first critical

step for obtaining reliable and reproducible experimental results. This document provides a

detailed protocol for the preparation, storage, and handling of GI254023X stock solutions in

Dimethyl Sulfoxide (DMSO).

Chemical and Physical Properties
GI254023X is a white to beige solid powder. Its key properties are summarized below.
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Property Value Reference

Molecular Formula C₂₁H₃₃N₃O₄ [1]

Molecular Weight 391.5 g/mol [1]

CAS Number 260264-93-5 [1]

Purity ≥98% (HPLC) [4]

IC₅₀ Values
ADAM10: 5.3 nM, MMP9: 2.5

nM, ADAM17: 541 nM
[2][3][5]

Solubility
GI254023X is insoluble in water but soluble in organic solvents like DMSO and Ethanol[6]. The

solubility in DMSO can vary, and using fresh, anhydrous DMSO is recommended as absorbed

moisture can reduce solubility[5].

Solvent Reported Solubility Reference

DMSO ≥42.6 mg/mL (~108.8 mM) [6]

DMSO 79 mg/mL (~201.8 mM) [5]

DMSO
100 mg/mL (~255.4 mM)

(sonication recommended)
[1][3]

Ethanol ≥46.1 mg/mL (~117.7 mM) [6]

Signaling Pathway of GI254023X
GI254023X exerts its effects by inhibiting the enzymatic activity of ADAM10 and MMP9.

ADAM10 is a key α-secretase involved in the ectodomain shedding of numerous cell surface

proteins, including the Notch receptor, which is critical for cell fate decisions[6]. It also cleaves

substrates like IL-6R, CX3CL1, and E-cadherin. MMP9 is a matrix metalloproteinase that

degrades extracellular matrix components, playing a role in cell migration and invasion.
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Caption: Mechanism of GI254023X inhibition of ADAM10 and MMP9.

Experimental Protocols
Materials and Equipment

GI254023X powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (recommended)
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Pipettes and sterile filter tips

Preparation of a 10 mM Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM GI254023X stock solution. Adjust

volumes as necessary.

Calculation: To prepare a 10 mM (0.01 mol/L) solution, the required mass of GI254023X (MW =

391.5 g/mol ) is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) *Mass (mg) = 10

mM x 0.001 L x 391.5 g/mol x 1000 mg/g = 3.915 mg

Component For 1 mL of 10 mM Stock

GI254023X (MW 391.5) 3.915 mg

Anhydrous DMSO 1 mL

Procedure:

Weighing: Accurately weigh 3.915 mg of GI254023X powder using an analytical balance and

place it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add 1 mL of sterile, anhydrous DMSO to the tube containing the powder.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes.

Sonication (Recommended): To ensure complete dissolution, place the tube in an ultrasonic

bath for 5-10 minutes[1][3][6]. The solution should become clear. Visually inspect the solution

to ensure no solid particles remain.

Sterilization (Optional): If required for your application (e.g., cell culture), the stock solution

can be sterilized by passing it through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

tubes to avoid repeated freeze-thaw cycles[5].
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Storage and Stability
Proper storage is essential to maintain the activity of GI254023X.

Form
Storage
Temperature

Stability Reference

Solid Powder -20°C Up to 3 years [1][3]

In DMSO -80°C 1 to 2 years [1][2][5]

In DMSO -20°C 1 month to 1 year [2][5][6]

Note: For long-term storage of the stock solution, -80°C is recommended[1][2]. Avoid repeated

freeze-thaw cycles[5].

Application Example: In Vitro Cell Proliferation
Assay
GI254023X has been shown to inhibit the proliferation of various cell lines, such as Jurkat cells

(acute T-lymphoblastic leukemia)[1][6].

Workflow:

Caption: Workflow for a cell-based assay using GI254023X.

Protocol:

Prepare Working Solution: Dilute the 10 mM DMSO stock solution in a complete cell culture

medium to achieve the desired final concentrations (e.g., 1 µM, 5 µM, 20 µM)[1][6][7].

Vehicle Control: Prepare a vehicle control using the same final concentration of DMSO as in

the highest concentration of GI254023X.

Cell Treatment: Treat cells with the prepared working solutions and the vehicle control.

Incubation and Analysis: After the desired incubation period (e.g., 48 hours), assess cell

viability using a suitable method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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